Cas no 59504-37-9 (Benzonitrile, 4-(4-morpholinyl)-3-nitro-)

• Product Name: Benzonitrile, 4-(4-morpholinyl)-3-nitro-
• CAS No: 59504-37-9
• MF: C₁₁H₁₁N₃O₃
• MW: 233.223342180252
• CID: 1615133
• Update Time: 2024-09-12

Benzonitrile, 4-(4-morpholinyl)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(4-morpholinyl)-3-nitro-

• Inchi： 1S/C11H11N3O3/c12-8-9-1-2-10(11(7-9)14(15)16)13-3-5-17-6-4-13/h1-2,7H,3-6H2
• InChI Key： QXNHTFMTMLNJPO-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(N2CCOCC2)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 233.08013

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 424.3±45.0 °C(Predicted)
• PSA: 79.4
• pka: -0.75±0.40(Predicted)